Hydroxypyruvic Acid Phosphate Barium Salt (>90%)
Overview
Description
Hydroxypyruvic Acid Phosphate Barium Salt is a chemical compound with the molecular formula C3H5O7P•1.5Ba. . This compound is a barium salt of hydroxypyruvic acid phosphate and is used in various scientific and industrial applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
Hydroxypyruvic Acid Phosphate Barium Salt can be synthesized through the reaction of hydroxypyruvic acid with barium hydroxide. The reaction typically involves mixing an aqueous solution of hydroxypyruvic acid with barium hydroxide under controlled conditions to form the barium salt .
Industrial Production Methods
Industrial production of Hydroxypyruvic Acid Phosphate Barium Salt involves large-scale synthesis using similar reaction conditions as in the laboratory. The process includes the purification of the product to achieve the desired purity levels for various applications .
Chemical Reactions Analysis
Types of Reactions
Hydroxypyruvic Acid Phosphate Barium Salt can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form different products.
Reduction: It can be reduced under specific conditions.
Substitution: The phosphate group can be substituted with other functional groups
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various acids and bases for substitution reactions .
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different carboxylic acids, while reduction can produce alcohols .
Scientific Research Applications
Hydroxypyruvic Acid Phosphate Barium Salt has several scientific research applications, including:
Mechanism of Action
The mechanism of action of Hydroxypyruvic Acid Phosphate Barium Salt involves its interaction with specific molecular targets and pathways. For example, it can act as a substrate for enzymes involved in metabolic pathways, leading to the formation of various intermediate compounds . The compound’s effects are mediated through its ability to participate in biochemical reactions and influence cellular processes .
Comparison with Similar Compounds
Similar Compounds
Phosphohydroxypyruvic Acid: A similar compound with a phosphate group attached to hydroxypyruvic acid.
Hydroxypyruvic Acid Phosphate Lithium Salt: Another salt form of hydroxypyruvic acid phosphate with lithium instead of barium.
Uniqueness
Hydroxypyruvic Acid Phosphate Barium Salt is unique due to its specific barium salt form, which imparts distinct properties and applications compared to other similar compounds. Its barium content makes it particularly useful in certain industrial and research contexts where barium’s properties are advantageous .
Properties
Molecular Formula |
C3H5BaO7P |
|---|---|
Molecular Weight |
321.37 g/mol |
InChI |
InChI=1S/C3H5O7P.Ba/c4-2(3(5)6)1-10-11(7,8)9;/h1H2,(H,5,6)(H2,7,8,9); |
InChI Key |
GWEFHGBQPRKFJF-UHFFFAOYSA-N |
Canonical SMILES |
C(C(=O)C(=O)O)OP(=O)(O)O.[Ba] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5,6,6-Trimethyl-5-(3-oxobut-1-enyl)-1-oxaspiro[2.5]octan-4-one](/img/structure/B13845550.png)
![4-[3-Methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butan-2-yl]phenol](/img/structure/B13845596.png)
![1-[2-[[2-[[2-[[2-[[2-[[2-[[4-[3,6-bis(dimethylamino)-3H-xanthen-9-yl]-3-carboxybenzoyl]amino]-3-carboxypropanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidine-2-carboxylic acid](/img/structure/B13845612.png)
